Cas no 1806853-32-6 (Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate)

• Product Name: Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate
• CAS No: 1806853-32-6
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954715
• Update Time: 2025-08-04

Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)7-3-2-6(4-12)8(5-13)9(7)11/h2-3H,4H2,1H3
• InChI Key： SQZBAFHRNGZSJP-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(CCl)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate

Research Brief on Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate (CAS: 1806853-32-6) in Chemical Biology and Pharmaceutical Applications

Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate (CAS: 1806853-32-6) is a multifunctional aromatic ester that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug synthesis. This compound, characterized by its bromo, chloromethyl, cyano, and ester functional groups, serves as a valuable building block for the construction of complex molecules, particularly in the development of kinase inhibitors and other biologically active agents. Recent studies have explored its utility in medicinal chemistry, with a focus on structure-activity relationship (SAR) optimization and targeted drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's reactive sites allowed for efficient derivatization, enabling the team to generate a library of analogs with improved selectivity and potency against BTK, a target implicated in B-cell malignancies and autoimmune disorders. The study highlighted the compound's role in facilitating late-stage functionalization strategies, which are critical for optimizing drug candidates' pharmacokinetic properties.

Another notable application emerged in a 2024 ACS Chemical Biology report, where the compound was utilized in the development of covalent inhibitors targeting cysteine residues in oncogenic proteins. The chloromethyl group's electrophilicity enabled selective modification of target proteins, while the cyano and ester functionalities provided additional handles for further chemical elaboration. This approach demonstrated the compound's utility in chemical proteomics and targeted covalent inhibitor design, offering new avenues for addressing undruggable targets in cancer therapy.

Recent synthetic methodology developments have also leveraged Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate's unique reactivity. A 2023 Organic Letters publication described its use in palladium-catalyzed cross-coupling reactions, where it served as an efficient substrate for constructing biaryl systems common in pharmaceutical scaffolds. The study reported excellent yields and selectivity, underscoring the compound's value in complex molecule assembly. Additionally, its stability under various reaction conditions makes it particularly attractive for multistep synthetic sequences in drug discovery programs.

From a safety and handling perspective, recent toxicological assessments (2024 Regulatory Toxicology and Pharmacology) have provided updated data on the compound's occupational exposure limits and environmental fate. While the compound requires careful handling due to its reactive functional groups, proper containment measures and personal protective equipment can mitigate potential risks during laboratory use. These findings are particularly relevant for scale-up processes in pharmaceutical manufacturing.

Looking forward, Methyl 2-bromo-4-chloromethyl-3-cyanobenzoate continues to show promise in several emerging areas of pharmaceutical research. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could facilitate linker optimization between target-binding and E3 ligase-recruiting moieties. Furthermore, its potential in antibody-drug conjugate (ADC) payload synthesis is being evaluated, particularly for constructing novel cytotoxic warheads with improved stability and potency profiles.